Cas no 61477-32-5 ({[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane)

{[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane structure
61477-32-5 structure
Product Name:{[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane
CAS No:61477-32-5
MF:C12H10ClIO4S
MW:412.627873897552
CID:954569
PubChem ID:325436
Update Time:2025-04-19

{[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane Chemical and Physical Properties

Names and Identifiers

    • {[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane
    • [hydroxy(phenyl)-λ<sup>3</sup>-iodanyl] 4-chlorobenzenesulfonate
    • NSC-294178
    • DTXSID80315361
    • 61477-32-5
    • NSC294178
    • Inchi: 1S/C12H10ClIO4S/c13-10-6-8-12(9-7-10)19(16,17)18-14(15)11-4-2-1-3-5-11/h1-9,15H
    • InChI Key: ZINXZDSYFJLDMA-UHFFFAOYSA-N
    • SMILES: I(C1C=CC=CC=1)(O)OS(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 411.9029
  • Monoisotopic Mass: 411.90331g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 63.6
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